Cas no 23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI))
23627-80-7 structure
Product Name:Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
CAS No:23627-80-7
MF:C6H6N4O13
MW:342.130841732025
CID:272594
PubChem ID:141045
Update Time:2025-04-19
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
- (2,4,5-trinitrooxy-7-oxabicyclo[4.1.0]heptan-3-yl) nitrate
- 7-Oxabicyclo[4.1.0]heptane-2,3,4,5-tetrayl tetranitrate
- 1,2-Anhydro-3,4,5,6,-alloinositol tetranitrate
- alpha-Epoxyconduritol e tetranitrate
- 23627-80-7
- .alpha.-Epoxyconduritol e tetranitrate
- DTXSID70946446
-
- Inchi: 1S/C6H6N4O13/c11-7(12)20-3-1-2(19-1)4(21-8(13)14)6(23-10(17)18)5(3)22-9(15)16/h1-6H
- InChI Key: LOVOHJNLPMZKIN-UHFFFAOYSA-N
- SMILES: O1C2C(C(C(C(C12)O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.99308
- Monoisotopic Mass: 341.99313626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 233Ų
Experimental Properties
- PSA: 222.01
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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